Journal Name:Carbon
Journal ISSN:0008-6223
IF:11.307
Journal Website:http://ees.elsevier.com/carbon/default.asp
Year of Origin:1963
Publisher:Elsevier Ltd
Number of Articles Per Year:1013
Publishing Cycle:Monthly
OA or Not:Not
Coherent phonon manipulation using single-mode circular electrostatic resonator
Carbon ( IF 11.307 ) Pub Date: 2023-06-12 , DOI: 10.1016/j.sna.2023.114492
Coherent phonon manipulation is the mechanical analogy to photonic frequency combs while there is lack of a comprehensive evaluation system on the performance. In this paper, coherent phonon manipulation is demonstrated using a single-mode circular electrostatic resonator. Its manipulation mechanism for controlling phononic frequency comb (PFC) parameters is verified experimentally and also theoretically based on waveform derivation of the differential equations. The spacing of PFC system is regulated solely by the pump frequency and a spacing resolution of 0.1 Hz is achieved at room temperature. The amplitude modulation law is investigated and a complete PFC evolution process with a pump threshold of 2 mVpp is achieved. The sweeping experiment of electrostatic resonators is explained from the perspective of phonons. Additionally, feasibility of manipulating phonons using the electrostatic resonators is verified through nonlinearity modulation and damping loss experiments. This new methodology of phonon manipulation can be extended to other resonant energy carriers, with great potentials for frequency detection and phonon-quantum computing.
Detail
A high-power, robust piezoelectric energy harvester for wireless sensor networks in railway applications
Carbon ( IF 11.307 ) Pub Date: 2023-06-30 , DOI: 10.1016/j.sna.2023.114525
Piezoelectric energy harvesting techniques are increasingly seen as promising power sources for wireless sensor networks that monitor railway infrastructure. However, the piezoelectric generators currently available for railway applications suffer from low power output, as well as inadequate durability and robustness. To tackle these issues, this study introduces a novel, high-power, sturdy piezo stack energy harvester's design, optimization, and testing for powering wireless sensor networks in rail systems. The aim is to improve both the power output and the durability and robustness of the device. The proposed harvester's high-power generation is facilitated by a frequency up-conversion mechanism, mechanical transformer design and optimization, and the application of the piezo stack's compression mode (d33 mode). The frequency up-conversion mechanism allows the harvester to function at low-frequency track vibrations with high power. The mechanical transformer significantly magnifies the force exerted on the piezo stack. The compression mode boots the energy conversion efficiency due to its higher coupling factor. To enhance durability and robustness, innovative approaches are employed. The mechanical transformer is optimized for maximum energy transmission efficiency without exceeding the material's fatigue limit. Moreover, the piezo stack is designed to operate under pre-compression, preventing tensile stress and taking advantage of the piezoelectric ceramics' remarkable compressive strength. Plate springs are also integrated into the mechanical transformer to maintain motion along the vibration direction. Experimental results from prototype testing provide strong evidence for the high-power output of the proposed harvester and its ability to power a wireless sensor. A maximum power of 511 mW and an average power of 24.5 mW are achieved at a harmonic excitation with 21 Hz and 0.7 RMS (Root Mean Square) g, while a maximum power of 568 mW and an average power of 7.3 mW are generated under a measured railway track vibration signal.
Detail
Real-time 3D plane-wave imaging using annular capacitive micromachined ultrasonic transducer array
Carbon ( IF 11.307 ) Pub Date: 2023-06-20 , DOI: 10.1016/j.sna.2023.114475
Imaging methods and 2D sparse arrays have been extensively researched to realize real-time 3D volumetric imaging with higher frame rates. In this study, we developed a 3D plane-wave imaging method using an annular capacitive micromachined ultrasonic transducer (CMUT) array as a breakthrough technique for realizing 3D imaging with a limited number of elements. We adopted the double oxidation and wafer bonding processes for creating the cavity of a CMUT with a 2 µm silicon membrane. To ensure surface uniformity before the bonding process, we implemented an additional reactive ion etching process after the second oxidation. The characterization results showed that the resonant frequency of the proposed device was 6.2 MHz with 65 V collapse voltage. The demonstration of real-time 3D volumetric imaging was conducted in oil using a Vantage 64 ultrasound research system. A plane-wave imaging scheme was used to detect wire phantoms immersed in the oil, with 289 plane waves transmitted over a range of 20° from the center of the annular array. The reconstructed data were used to create three orthogonal cross sections of the target region. The − 6 dB lateral and axial resolutions were 0.56 mm and 0.35 mm for the wires positioned at 18 mm from the proposed device, which were narrow enough to detect a wire phantom of 380 µm diameter. The normalized frame rate was calculated and compared with that in a previous study. We verified that plane-wave imaging has advantages in real-time imaging when compared with the classic phased array and synthetic phased array. Thus, the annular CMUT array is a promising mechanism for real-time 3D imaging with higher frame rate than that possible with previous methods.
Detail
Stress and damage-sensing capabilities of asphalt mixtures incorporating graphene nanoplatelets
Carbon ( IF 11.307 ) Pub Date: 2023-06-14 , DOI: 10.1016/j.sna.2023.114494
The development of innovative sensing technologies is essential for implementing smart road pavement monitoring systems. The design of asphalt-based materials with intrinsic self-sensing capabilities represents a promising solution in that regard. Despite this, this technology is still not mature and further efforts should be made for its development. With this aim, the present paper evaluates the self-sensing response of asphalt mixtures incorporating graphene nanoplatelets (GNPs), and proposes the use of a digital signal processing technique, based on wavelet transform, for the analysis of the electrical signals generated by the mixture. The results showed that the mixtures exhibited both stress and damage sensing functions, albeit some issues related to the dispersion of GNPs should be further investigated. In addition, wavelet transform analysis seems to be able to capture insightful information about the electrical response of the mixture, as well as its structural condition, useful for traffic and pavement health monitoring purposes.
Detail
Modeling of fully hermetic electrostatic microfluidic valve actuator with increased displacement
Carbon ( IF 11.307 ) Pub Date: 2023-06-29 , DOI: 10.1016/j.sna.2023.114519
The combined static displacement of specifically arranged microscale electrostatic elements was analyzed to investigate a fully hermetic, perpendicular-to-plane type of electrostatic microactuator. The concept of asymmetric perimeter-supported electrostatic plates is introduced featuring softened partial clamping of plate perimeter. When engaged by an electrostatic field, asymmetrically clamped square plates tend to develop a rotating momentum, which is transferred to the background plate. Therefore, larger displacement range of the combined membrane actuator is possible by increasing of the number of elementary electrostatic cells, but not the electrostatic gap. It was shown by finite element modeling that a combination of 400 asymmetric electrostatic cells over a square background plate (the membrane actuator), roughly measured at 1 mm2, has a potential to produce a static deflection at the central point of the membrane, that is perpendicular to the plane, reaching 2 µm at 45 V or up to 8 µm at higher voltages. This result was supported by a physical model built at 1000:1 scale using stereolithographic three-dimensional printing. A potential application of the proposed perpendicular to plane membrane actuator is microfluidic systems.
Detail
Tuning the giant magnetoimpedance response of a glass-coated microwire reinforced polymer by in-situ laser annealing
Carbon ( IF 11.307 ) Pub Date: 2023-06-13 , DOI: 10.1016/j.sna.2023.114493
The ability to modify the giant magnetoimpedance (GMI) effect in amorphous glass-coated ferromagnetic Co-based microwire reinforced polymer via laser irradiation is presented. Through in-situ laser annealing of microwires embedded into a polymer matrix, a 25 % improvement in the GMI response is demonstrated after only 4.9 min of annealing. This improvement is compared to a conventional oven anneal technique, requiring an hour of oven annealing, subsequent sample cooling and polymer casting. This unique in-situ technique offers a novel and expedient path toward tailorable multi-functional composites in the areas of tunable electromagnetic shielding, structurally integrated antennas and magnetic sensors.
Detail
Multi-physics model of DC micro motors for dynamic operations
Carbon ( IF 11.307 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.sna.2023.114570
Dynamic regime mechatronic devices equipped with micro-DC-motors are characterized by a stick-slip motion during the majority of their working life. An in-depth analysis of the contribution of all the different friction components represents a prerogative for an accurate design in such mechatronic applications. The paper considers a revaluation of the classic DC-motor characterization model, through a different approach based onto a co-simulation multi-physics numerical model and through a different analysis of the internal friction phenomena.The model is developed through a novel evaluation approach of the mechanical and electrical behavior, respectively through a multibody analysis and an equivalent circuit model analysis.The kinematic and dynamic responses, as well as the estimation of electrical absorption parameters obtained by the numerical co-simulation model, are validated through indirect experimental measurements obtained from two micro-DC motors, different in dimensions and performances and powered with different voltages.
Detail
Self-Cleaning Drop Free Glass using droplet Atomization/Oscillation by acoustic waves for Autonomous Driving and IoT Technology
Carbon ( IF 11.307 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.sna.2023.114565
This paper proposes a new type of self-cleaning drop free glass (DFG) using acoustic atomization and oscillation, which can be applied in autonomous driving and IoT technology. The proposed device generates acoustic waves from a ring-piezoactuator attached to the back of the glass substrate to remove contaminants on the surface. First, the acoustic atomization and behavior of droplets were observed by using a high-speed camera, and the reduction in the volume of the droplets was measured over time. Then, the atomization time of the droplets was measured according to the frequency and voltage of the ring-piezoactuator to find the application conditions of the ring-piezoactuator that atomizes the droplets most rapidly. Additionally, the behavior and atomization of viscous droplets were observed, and the atomization time of droplets with different viscosity was measured according to the frequency and voltage to compare changes in atomization depending on the viscosity of the droplets. Also, in order to check the characteristics of the ring-piezoactuator adopted in the proposed DFG, the behavior of the droplets away from the center of the ring, caused by acoustic waves, was observed. Finally, in order to verify the concept, experiments were performed to remove droplets on the surface by using acoustic atomization and oscillation technologies, respectively. The acoustic atomization removed most droplets, but left tiny satellite droplets on the substrate surface, while the acoustic oscillation completely removed all droplets on the surface. The cleaning performances were compared by using an image analysis program, and the acoustic oscillation was found to be more efficient in cleaning. The acoustic wave-based self-cleaning glass proposed in this paper can easily and effectively remove droplets with various volumes and viscosities within 1 second. Due to its simple structure and working principle, the proposed self-cleaning glass is thought to be applicable not only to cleaning of sensors for autonomous driving, but also to various industrial applications.
Detail
Design of cylindrical saddle-shaped transverse gradient coils with small aspect ratios and high linearity for micro comagnetometers
Carbon ( IF 11.307 ) Pub Date: 2023-07-19 , DOI: 10.1016/j.sna.2023.114561
The cylindrical saddle-shaped gradient coils are essential components for micro comagnetometers, generating gradient magnetic fields perpendicular to the symmetry axis. The aspect ratios of the coils limit the miniaturization of comagnetometers. A hybrid design method for small-volume saddle-shaped transverse gradient coils is proposed in this paper. The derivatives of the gradient fields generated by saddle-shaped gradient coils at the isocenter of the coils are provided innovatively, and combined with volume constraints and relative errors along the x-axis as the fitness function. The structural parameters are obtained through a PSO (Particle Swarm Optimization) algorithm with exponential adaptive inertia weights. The aspect ratios of the optimized coils are reduced by 61.01% (dBz/dx coil) and 12.24% (dBx/dx coil), while the relative magnetic field errors in the volume of interest are reduced by 88.39% (dBz/dx coil) and 29.46% (dBx/dx coil), respectively. Experimental results verify the validity of the proposed method. As a result, the magnetic compensation from optimized transverse gradient coils (dBz/dx) in the Rb-Xe comagnetometers increases the transverse relaxation time of 129Xe by more than 12%.
Detail
A self-biased magnetoelectric wireless power transfer receiver targeting biomedical implants
Carbon ( IF 11.307 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.sna.2023.114558
The use of magnetoelectric (ME) devices in the field of wireless power transfer (WPT) is attractive due to their smaller size and lower operating frequencies compared to traditional coils. Their use may be particularly valuable to charge devices in space constrained applications, such as biomedical implants, where the power must also be transferred through lossy media. However, ME devices require a relatively large DC magnetic field bias for optimal performance. Supplying this DC bias with permanent magnets or electromagnets is impractical in many applications and may cause safety concerns in the case of biomedical devices. To solve this problem, this paper presents an approach for self-biased ME structures using the magnetization grading effect. We investigate the operation and experimentally characterize the voltage and power output of multi-layer self-biased ME laminates. We demonstrate devices made of Metglas, Ni, and PZT of 0.05 cm3 in size that can generate ∼250 µW from an applied 100 µT RMS AC field with no DC field bias. This size, power, and AC magnetic field combination makes these laminates attractive for powering biomedical implants.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 CHEMISTRY, PHYSICAL 物理化学2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
8.00 247 Science Citation Index Science Citation Index Expanded Not
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